Cas no 1040667-94-4 (4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide)

• Product Name: 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide
• CAS No: 1040667-94-4
• MF: C₁₉H₁₇FN₄O₄S₂
• MW: 448.491084814072
• CID: 6220407
• PubChem ID: 27376796
• Update Time: 2025-09-28

4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide
• AKOS024506966
• F5326-0273
• 4-(3-(2-(4-fluorophenylsulfonamido)thiazol-4-yl)propanamido)benzamide
• 4-[3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]propanoylamino]benzamide
• 1040667-94-4
• 4-(3-(2-((4-fluorophenyl)sulfonamido)thiazol-4-yl)propanamido)benzamide

• Inchi： 1S/C19H17FN4O4S2/c20-13-3-8-16(9-4-13)30(27,28)24-19-23-15(11-29-19)7-10-17(25)22-14-5-1-12(2-6-14)18(21)26/h1-6,8-9,11H,7,10H2,(H2,21,26)(H,22,25)(H,23,24)
• InChI Key： BQYAQXCLWCCCRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1=NC(=CS1)CCC(NC1C=CC(C(N)=O)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 448.06752555g/mol
• Monoisotopic Mass: 448.06752555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 168Ų

Additional information on 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide

Professional Introduction to Compound with CAS No. 1040667-94-4 and Product Name: 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide

The compound with the CAS number 1040667-94-4 and the product name 4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and the presence of multiple functional groups make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular framework of this compound features a benzamide core, which is a well-known pharmacophore in medicinal chemistry. Benzamides are widely recognized for their ability to interact with biological targets, making them valuable scaffolds for drug discovery. The presence of a thiazole ring at the 3-position of the benzamide moiety further enhances its pharmacological profile. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiazole ring, including the 4-fluorobenzenesulfonamido group, contributes to the unique chemical and biological properties of this compound.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, the 4-fluorobenzenesulfonamido group in this compound is expected to enhance its binding affinity to biological targets and improve its metabolic stability. This has led to increased interest in fluorinated sulfonamides as key structural elements in drug design.

The propanamido group at the 3-position of the thiazole ring introduces an additional layer of complexity to the molecule. This group can participate in hydrogen bonding interactions, which are crucial for establishing stable binding between a drug molecule and its target protein. The propanamido moiety also contributes to the solubility and bioavailability of the compound, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, thiazole derivatives have been shown to inhibit enzymes such as dihydrofolate reductase (DHFR) and thiamine pyrophosphate synthase (TPPS), which are implicated in various diseases, including cancer and infectious diseases. The structural features of this compound, particularly the combination of the benzamide, thiazole, and fluorinated sulfonamide moieties, make it a promising candidate for further investigation as an enzyme inhibitor.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like this one with high accuracy. Molecular docking studies have suggested that this compound can effectively bind to active sites on target enzymes, leading to potent inhibition. These computational predictions have guided experimental efforts aimed at optimizing the structure-activity relationship (SAR) of this molecule.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments have demonstrated that it exhibits significant inhibitory activity against several target enzymes. For example, preliminary data indicate that it can inhibit DHFR with high selectivity over related enzymes. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves key transformations such as sulfonylation, condensation reactions, and cyclization processes. Each step has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility and bioavailability. However, this compound has been designed with these factors in mind. The presence of polar functional groups like the benzamide and sulfonamide moieties enhances its solubility in both water and organic solvents. Additionally, computational studies have suggested that it can be formulated into oral dosage forms with improved bioavailability.

Future research on this compound will focus on several key areas. First, further optimization of its structure will be undertaken to enhance its potency and selectivity as an enzyme inhibitor. Second, detailed pharmacokinetic studies will be conducted to assess its absorption, distribution, metabolism, excretion (ADME) properties. Finally, preclinical studies will be initiated to evaluate its safety and efficacy in animal models before potential human trials.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding enzyme-inhibitor interactions at a molecular level. By studying how this molecule binds to its target enzymes, researchers can gain insights into drug design principles that can be applied to other bioactive agents.

In conclusion,4-{3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]propanamido}benzamide (CAS No. 1040667-94-4) is a structurally complex molecule with significant potential as a therapeutic agent. Its unique combination of functional groups makes it an attractive candidate for further development in drug discovery efforts aimed at treating various diseases.